Cas no 117954-70-8 (1-Tosyl-1H-pyrrole-3-carbaldehyde)
117954-70-8 structure
Product Name:1-Tosyl-1H-pyrrole-3-carbaldehyde
CAS No:117954-70-8
MF:C12H11NO3S
MW:249.285641908646
MDL:MFCD00667757
CID:1011108
PubChem ID:10377367
Update Time:2025-04-20
1-Tosyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-Tosyl-1H-pyrrole-3-carbaldehyde
- 1-(4-methylphenyl)sulfonylpyrrole-3-carbaldehyde
- 1-(Toluene-4-sulfonyl)-1H-pyrrole-3-carbaldehyde
- 1H-Pyrrole-3-carboxaldehyde, 1-[(4-methylphenyl)sulfonyl]-
- ACMC-20acil
- AG-L-59552
- ANW-67147
- CTK0C4612
- MolPort-022-399-031
- DTXSID10438971
- 117954-70-8
- 1-(4-methylbenzenesulfonyl)-1H-pyrrole-3-carbaldehyde
- SB63132
- SCHEMBL1504599
- 1-(toluene-4-sulfonyl)-1h-pyrrole-3-carboxaldehyde
- UJCPINMMJOQEOT-UHFFFAOYSA-N
- 1-(p-Tolylsulfonyl)pyrrole-3-carboxaldehyde
- 1-tosylpyrrole-3-carbaldehyde
- MFCD00667757
- AKOS015995006
- 1-(4-METHYLBENZENESULFONYL)PYRROLE-3-CARBALDEHYDE
- AS-41386
- DB-354106
-
- MDL: MFCD00667757
- Inchi: 1S/C12H11NO3S/c1-10-2-4-12(5-3-10)17(15,16)13-7-6-11(8-13)9-14/h2-9H,1H3
- InChI Key: UJCPINMMJOQEOT-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N1C=CC(C=O)=C1)(=O)=O
Computed Properties
- Exact Mass: 249.04603
- Monoisotopic Mass: 249.04596439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 64.5Ų
Experimental Properties
- PSA: 56.14
1-Tosyl-1H-pyrrole-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM198277-5g |
1-tosyl-1H-pyrrole-3-carbaldehyde |
117954-70-8 | 97% | 5g |
$729 | 2021-08-05 | |
| TRC | T733905-10mg |
1-Tosyl-1H-pyrrole-3-carbaldehyde |
117954-70-8 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T733905-50mg |
1-Tosyl-1H-pyrrole-3-carbaldehyde |
117954-70-8 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T733905-100mg |
1-Tosyl-1H-pyrrole-3-carbaldehyde |
117954-70-8 | 100mg |
$ 135.00 | 2022-06-02 | ||
| abcr | AB448011-250 mg |
1-Tosyl-1H-pyrrole-3-carbaldehyde; . |
117954-70-8 | 250MG |
€290.90 | 2023-07-18 | ||
| abcr | AB448011-1 g |
1-Tosyl-1H-pyrrole-3-carbaldehyde; . |
117954-70-8 | 1g |
€646.50 | 2023-07-18 | ||
| Chemenu | CM198277-1g |
1-tosyl-1H-pyrrole-3-carbaldehyde |
117954-70-8 | 97% | 1g |
$*** | 2023-04-03 | |
| Alichem | A109007074-250mg |
1-Tosyl-1H-pyrrole-3-carbaldehyde |
117954-70-8 | 97% | 250mg |
$154.50 | 2023-09-04 | |
| Alichem | A109007074-1g |
1-Tosyl-1H-pyrrole-3-carbaldehyde |
117954-70-8 | 97% | 1g |
$415.14 | 2023-09-04 | |
| Alichem | A109007074-5g |
1-Tosyl-1H-pyrrole-3-carbaldehyde |
117954-70-8 | 97% | 5g |
$1111.77 | 2023-09-04 |
1-Tosyl-1H-pyrrole-3-carbaldehyde Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
117954-70-8 (1-Tosyl-1H-pyrrole-3-carbaldehyde) Related Products
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- 97188-23-3(1H-Pyrrole, 3-ethyl-1-(phenylsulfonyl)-)
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- 134439-96-6(1H-Pyrrole-3-carboxylicacid, 1-(phenylsulfonyl)-)
- 106058-85-9(1-(1-Tosyl-1h-pyrrol-3-yl)ethanone)
- 88075-95-0(1H-Pyrrole-3-carboxaldehyde, 1-(phenylsulfonyl)-)
- 50562-79-3(1-(4-methylbenzenesulfonyl)-1H-indole-3-carbaldehyde)
- 80360-20-9(1-(Phenylsulfonyl)-1h-indole-3-carbaldehyde)
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